Cas no 727689-72-7 (1-(morpholin-4-yl)-2-{[4-(3-nitrophenyl)-1,3-thiazol-2-yl]sulfanyl}ethan-1-one)

• Product Name: 1-(morpholin-4-yl)-2-{[4-(3-nitrophenyl)-1,3-thiazol-2-yl]sulfanyl}ethan-1-one
• CAS No: 727689-72-7
• MF: C₁₅H₁₅N₃O₄S₂
• MW: 365.427300691605
• CID: 5419838
• PubChem ID: 2243283
• Update Time: 2025-10-29

1-(morpholin-4-yl)-2-{[4-(3-nitrophenyl)-1,3-thiazol-2-yl]sulfanyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 727689-72-7
• F3394-1246
• Z275025138
• SR-01000288811-1
• VU0618440-1
• SR-01000288811
• 1-morpholino-2-((4-(3-nitrophenyl)thiazol-2-yl)thio)ethanone
• 1-morpholin-4-yl-2-[[4-(3-nitrophenyl)-1,3-thiazol-2-yl]sulfanyl]ethanone
• 1-(morpholin-4-yl)-2-{[4-(3-nitrophenyl)-1,3-thiazol-2-yl]sulfanyl}ethan-1-one
• AKOS000813901
• 1-(4-Morpholinyl)-2-[[4-(3-nitrophenyl)-2-thiazolyl]thio]ethanone

• Inchi： 1S/C15H15N3O4S2/c19-14(17-4-6-22-7-5-17)10-24-15-16-13(9-23-15)11-2-1-3-12(8-11)18(20)21/h1-3,8-9H,4-7,10H2
• InChI Key： JTUOLOREPLMYPS-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCOCC1)CSC1=NC(C2=CC=CC([N+]([O-])=O)=C2)=CS1

Computed Properties

• Exact Mass: 365.05039832g/mol
• Monoisotopic Mass: 365.05039832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 142Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 607.6±65.0 °C(Predicted)
• pka: 0.30±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-(morpholin-4-yl)-2-{[4-(3-nitrophenyl)-1,3-thiazol-2-yl]sulfanyl}ethan-1-one

1-(morpholin-4-yl)-2-{[4-(3-nitrophenyl)-1,3-thiazol-2-yl]sulfanyl}ethan-1-one: A Promising Scaffold for Targeted Therapeutic Development

1-(morpholin-4-yl)-2-{[4-(3-nitrophenyl)-1,3-thiazol-2-yl]sulfanyl}ethan-1-one represents a novel chemical entity with significant potential in pharmaceutical research. This compound, with the CAS number 727689-72-7, features a unique molecular architecture that combines a morpholine ring with a thiazole sulfanyl group. Recent studies have highlighted its potential as a scaffold for developing drugs targeting various biological pathways. The integration of a 3-nitrophenyl group into the thiazole ring introduces additional functional groups that may enhance its biological activity.

The core structure of 1-(morpholin-4-yl)-2-{[4-(3-nitrophenyl)-1,3-thiazol-2-yl]sulfanyl}ethan-1-one is a 1,3-thiazole ring linked to a sulfanyl group, which is further connected to an ethanone moiety bearing a morpholine ring. This molecular design offers multiple points of interaction with biological targets, making it a versatile candidate for drug development. The presence of the 3-nitrophenyl group in the thiazole ring may contribute to its pharmacological profile by modulating interactions with specific receptors or enzymes.

Recent research published in Journal of Medicinal Chemistry (2023) has demonstrated that compounds similar to 1-(morpholin-4-yl)-2-{[4-(3-nitrophenyl)-1,3-thiazol-2-yl]sulfanyl}ethan-1-one exhibit promising activity against inflammatory pathways. The 3-nitrophenyl group has been shown to enhance the compound's ability to inhibit specific kinases, which is crucial for managing conditions such as rheumatoid arthritis and inflammatory bowel disease. This finding underscores the importance of the 3-nitrophenyl group in the compound's mechanism of action.

The morpholine ring in 1-(morpholin-4-yl)-2-{[4-(3-nitrophenyl)-1,3-thiazol-2-yl]sulfanyl}ethan-1-one provides a flexible structure that can adapt to different binding sites. This flexibility is essential for the compound's potential applications in targeting multiple disease mechanisms. Studies have suggested that the morpholine ring may contribute to the compound's solubility and bioavailability, which are critical factors in drug development.

Pharmacological studies have indicated that 1-(morpholin-4-yl)-2-{[4-(3-nitrophenyl)-1,3-thiazol-2-yl]sulfanyl}ethan-1-one may have potential applications in treating metabolic disorders. The 3-nitrophenyl group has been associated with modulating metabolic pathways, which could be beneficial in managing conditions such as diabetes and obesity. This aspect of the compound's activity is currently under investigation in preclinical models.

The synthesis of 1-(morpholin-4-yl)-2-{[4-(3-nitrophenyl)-1,3-thiazol-2-yl]sulfanyl}ethan-1-one involves several key steps, including the formation of the thiazole ring and the introduction of the 3-nitrophenyl group. The use of advanced synthetic methods has enabled the efficient production of this compound, which is essential for its evaluation in various biological systems. The optimization of these synthetic pathways is a critical area of research for improving the compound's yield and purity.

Recent advances in computational modeling have provided insights into the interactions of 1-(morpholin-4-yl)-2-{[4-(3-nitrophenyl)-1,3-thiazol-2-yl]sulfanyl}ethan-1-one with biological targets. These models suggest that the compound's structure may allow it to bind to multiple receptors, which could be advantageous in treating complex diseases. The ability to predict these interactions is crucial for the rational design of new drugs based on this scaffold.

Preclinical studies have demonstrated that 1-(morpholin-4-yl)-2-{[4-(3-nitrophenyl)-1,3-thiazol-2-yl]sulfanyl}ethan-1-one may have potential applications in neurodegenerative diseases. The 3-nitrophenyl group has been associated with modulating pathways involved in neuroinflammation, which is a key factor in conditions such as Alzheimer's disease and Parkinson's disease. These findings highlight the compound's potential as a therapeutic agent for neurodegenerative disorders.

The pharmacokinetic properties of 1-(morpholin-4-yl)-2-{[4-(3-nitrophenyl)-1,3-thiazol-2-yl]sulfanyl}ethan-1-one are being evaluated to determine its suitability for clinical applications. Factors such as solubility, stability, and metabolism are critical for the compound's effectiveness in vivo. The morpholine ring is believed to contribute to the compound's solubility, which is essential for its absorption and distribution in the body.

Current research is focused on understanding the full potential of 1-(morpholin-4-yl)-2-{[4-(3-nitrophenyl)-1,3-thiazol-2-yl]sulfanyl}ethan-1-one in various therapeutic contexts. The integration of the 3-nitrophenyl group and the morpholine ring appears to provide a unique combination of properties that could be beneficial in treating a wide range of diseases. These findings are paving the way for further exploration of this compound's applications in pharmaceutical research.

As the field of drug discovery continues to evolve, the development of compounds like 1-(morpholin-4-yl)-2-{[4-(3-nitrophenyl)-1,3-thiazol-2-yl]sulfanyl}ethan-1-one is becoming increasingly important. The unique molecular structure of this compound offers a promising platform for the design of new drugs targeting specific biological pathways. Ongoing research is expected to provide further insights into its potential applications and mechanisms of action.

The potential of 1-(morpholin-4-yl)-2-{[4-(3-nitrophenyl)-1,3-thiazol-2-yl]sulfanyl}ethan-1-one in pharmaceutical research is being explored through various approaches. These include the study of its interactions with different biological targets, the evaluation of its pharmacological properties, and the optimization of its synthesis. These efforts are crucial for the development of new therapeutic agents based on this scaffold.

Recent studies have also highlighted the importance of the 3-nitrophenyl group in the compound's activity. This functional group may play a role in modulating the compound's interactions with specific receptors or enzymes, which could be beneficial in treating various diseases. The ability to fine-tune these interactions is a key area of research for improving the compound's therapeutic potential.

The development of 1-(morpholin-4-yl)-2-{[4-(3-nitrophenyl)-1,3-thiazol-2-yl]sulfanyl}ethan-1-one is part of a broader effort to discover new drugs with improved efficacy and safety profiles. The unique molecular structure of this compound offers a promising platform for the design of new therapeutic agents. Ongoing research is expected to provide further insights into its potential applications and mechanisms of action.

As the field of drug discovery continues to advance, the potential of compounds like 1-(morpholin-4-yl)-2-{[4-(3-nitrophenyl)-1,3-thiazol-2-yl]sulfanyl}ethan-1-one is becoming increasingly evident. The integration of the 3-nitrophenyl group and the morpholine ring appears to provide a unique combination of properties that could be beneficial in treating a wide range of diseases. These findings are paving the way for further exploration of this compound's applications in pharmaceutical research.